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Compound of Interest

Compound Name: Butylacrylamide

Cat. No.: B8293616

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-tert-
butylacrylamide (TBA) in a range of common solvents. The data presented is critical for
professionals in chemical synthesis, polymer science, and pharmaceutical development, where
TBA is utilized as a versatile monomer and intermediate. This document summarizes key
solubility data, details the experimental methodology for its determination, and provides visual
representations of the experimental workflow and solubility trends.

Quantitative Solubility Data

The solubility of N-tert-butylacrylamide is dependent on both the solvent and the temperature.
A key study in the Journal of Chemical & Engineering Data systematically measured the mole
fraction solubility of TBA in seven different solvents across a temperature range of 279.15 K to
353.15 K.[1][2][3] The data from this study is summarized in the table below for easy
comparison.
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N,N- N,N-
Temper Dichlor Dimethy Dimethy
Ethyl Formam .
ature Water Ethanol ometha . Iformam lacetami
Acetate ide .
(K) ne ide de

(DMF) (DMAC)

279.15 0.0018 0.0381 0.0523 0.0645 0.0215 0.1895 0.2314

283.15 0.0021 0.0453 0.0621 0.0768 0.0258 0.2241 0.2732

288.15 0.0025 0.0552 0.0754 0.0931 0.0318 0.2713 0.3298

293.15 0.0030 0.0671 0.0919 0.1132 0.0392 0.3284 0.3971

298.15 0.0036 0.0815 0.1121 0.1378 0.0483 0.3955 0.4763

303.15 0.0043 0.0989 0.1367 0.1675 0.0595 0.4731 0.5682

308.15 0.0051 0.1198 0.1661 0.2033 0.0731 0.5615 0.6731

313.15 0.0061 0.1449 0.2013 0.2461 0.0895 0.6611 0.7912

318.15 0.0073 0.1749 0.2431 0.2969 0.1093 0.7721 0.9234

323.15 0.0087 0.2106 0.2926 0.3568 0.1331 - -

328.15 0.0104 0.2531 0.3511 0.4278 0.1614 - -

333.15 0.0125 0.3036 0.4201 0.5112 0.1951 - -

338.15 0.0149 0.3631 0.5012 0.6085 0.2351 - -

343.15 0.0178 0.4329 0.5962 0.7219 0.2823 - -

348.15 0.0212 0.5146 0.7071 0.8535 0.3379 - -

353.15 0.0253 0.6101 0.8361 - 0.4031 - -

Data sourced from the Journal of Chemical & Engineering Data.[1][2][3] Note: The solubility of
TBA in DMF and DMAC was not reported at higher temperatures in the cited study.

Other sources provide qualitative and single-point solubility data. For instance, N-tert-
butylacrylamide is described as sparingly soluble in water. One source indicates a water
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solubility of 1 g/L at 30°C and 3.8 g/L in unspecified organic solvents at 20°C.[2][4][5] Another
suggests a minimum water solubility of 9 g/L at ambient conditions.

Experimental Protocol: Synthetic Method for
Solubility Determination

The quantitative data presented above was obtained using a synthetic method, a common
technique for determining the solubility of a solid in a liquid. The following is a detailed protocol
based on the description of this method.

Objective: To determine the saturation solubility of N-tert-butylacrylamide in a given solvent at
various temperatures.

Apparatus:

o Jacketed glass vessel

Constant temperature bath with circulator

Magnetic stirrer

Calibrated thermometer or thermocouple

Laser generator and photoelectric transducer (for precise detection of dissolution)

Analytical balance

Procedure:

e Preparation:

o Ensure the N-tert-butylacrylamide is of high purity (e.g., >99%).
o Use analytical grade solvents.

o Accurately weigh a specific amount of the chosen solvent and add it to the jacketed glass
vessel.
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Temperature Control:
o Set the constant temperature bath to the desired starting temperature.

o Allow the solvent in the jacketed vessel to equilibrate to the set temperature, ensuring
constant stirring.

Solute Addition:

o Begin adding small, precisely weighed portions of N-tert-butylacrylamide to the solvent
while maintaining constant stirring.

o Allow sufficient time between additions for the solute to dissolve completely. The complete
dissolution can be visually monitored or, for higher accuracy, by observing the intensity of
a laser beam passing through the solution. A constant maximum intensity indicates
complete dissolution.

Saturation Point Determination:

o Continue adding the solute until a slight excess of solid remains undissolved, indicating
that the solution is saturated. This can be detected by a sudden and persistent decrease in
the intensity of the transmitted laser light.

o To ensure equilibrium is reached, continue stirring the saturated solution for a prolonged
period (e.g., 2 hours).

Data Recording:

o Record the total mass of the dissolved N-tert-butylacrylamide and the mass of the

solvent.
o Record the equilibrium temperature.
Temperature Variation:

o To determine the solubility at different temperatures, incrementally increase the
temperature of the constant temperature bath.
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o At each new temperature, continue to add small, weighed portions of the solute until
saturation is reached again, following the same procedure as above.

o Repeat this process for all desired temperature points.

o Calculation:

o For each temperature point, calculate the mole fraction solubility (x) using the following
formula: x = (m1/ Mi) / [(m1/ M1) + (m2 / M2)] where:

m1 is the mass of the solute (N-tert-butylacrylamide)

Mz is the molar mass of the solute

m:z is the mass of the solvent

Mz is the molar mass of the solvent

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the synthetic method for determining the
solubility of N-tert-butylacrylamide.
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Caption: Experimental workflow for the synthetic method of solubility determination.

Logical Relationship of TBA Solubility in Different
Solvents

The solubility of N-tert-butylacrylamide shows a clear trend related to the nature of the
solvent. The following diagram illustrates the general relationship observed from the
experimental data.
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Caption: General trend of N-tert-butylacrylamide solubility in various solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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